Cas no 2011072-53-8 (Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]-)

• Product Name: Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]-
• CAS No: 2011072-53-8
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5285590
• Update Time: 2025-07-15

Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]-

• Inchi： 1S/C11H19Cl/c1-3-4-5-8-11(2,9-12)10-6-7-10/h3,10H,1,4-9H2,2H3
• InChI Key： BKRCFAXZOFYDAB-UHFFFAOYSA-N
• SMILES： C1(C(CCl)(C)CCCC=C)CC1

Additional information on Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]-

Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- (CAS No. 2011072-53-8): A Comprehensive Overview of Its Applications and Recent Research

Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]-, is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2011072-53-8, has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications. The molecular structure of this compound consists of a cyclopropane ring substituted with a [1-(chloromethyl)-1-methyl-5-hexen-1-yl] group, which imparts distinct reactivity and functionality. This introduction aims to provide a detailed exploration of the compound's properties, synthesis methods, and recent advancements in its application across various fields.

The cyclopropane moiety is known for its high ring strain, which makes it highly reactive in chemical transformations. This reactivity is further enhanced by the presence of the [1-(chloromethyl)-1-methyl-5-hexen-1-yl] side chain, which introduces additional functional sites for chemical modification. The compound's ability to undergo various reactions, such as nucleophilic substitution and addition reactions, makes it a valuable intermediate in organic synthesis. In recent years, researchers have been exploring the potential of this compound in the development of novel pharmaceuticals and agrochemicals.

One of the most notable applications of Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- is in the field of drug discovery. The compound's structural features make it an excellent candidate for designing molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antimicrobial properties. These findings have prompted further investigation into its potential as a lead compound for developing new therapeutic agents. The high reactivity of the cyclopropane ring allows for easy functionalization, enabling chemists to tailor the molecule's properties to target specific biological pathways.

Recent research has also highlighted the role of this compound in materials science. The unique combination of cyclopropane and hexene groups provides a platform for creating novel polymers and copolymers with enhanced mechanical and thermal properties. These materials are being explored for use in advanced coatings, adhesives, and even biodegradable plastics. The ability to modify the molecular structure of Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- allows researchers to fine-tune these properties, making it a versatile building block for innovative material design.

The synthesis of Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cyclopropyl halides with appropriate alkene derivatives followed by functional group transformations. Advances in catalytic methods have significantly improved the efficiency of these synthetic processes, making it more feasible to produce larger quantities of the compound for industrial applications. Researchers are continuously exploring new synthetic strategies to enhance yield and reduce environmental impact, aligning with global trends toward sustainable chemistry.

The safety profile of Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- is another critical aspect that has been extensively studied. While the compound is not classified as hazardous under normal conditions, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Studies have demonstrated that exposure to this compound can lead to irritation upon contact with skin or eyes, necessitating the use of personal protective equipment during handling. Furthermore, adequate ventilation and storage conditions are essential to prevent any potential degradation or unwanted reactions.

In conclusion, Cyclopropane, [1-(chloromethyl)-1-methyl-5-hexen-1-yl]- (CAS No. 2011072-53-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications, from drug development to advanced material design. Recent advancements in synthetic chemistry have made it more accessible for industrial use, while ongoing research continues to uncover new possibilities for its application. As our understanding of this compound grows, so does its importance in addressing challenges across multiple scientific disciplines.